Cas no 1249077-19-7 (3-(4H-1,2,4-Triazol-4-yl)cyclobutanamine)

• Product Name: 3-(4H-1,2,4-Triazol-4-yl)cyclobutanamine
• CAS No: 1249077-19-7
• MF: C₆H₁₀N₄
• MW: 138.17040014267
• CID: 6486430
• Update Time: 2025-07-31

3-(4H-1,2,4-Triazol-4-yl)cyclobutanamine Chemical and Physical Properties

Names and Identifiers

• 3-(4H-1,2,4-Triazol-4-yl)cyclobutanamine
• Cyclobutanamine, 3-(4H-1,2,4-triazol-4-yl)-

• Inchi： 1S/C6H10N4/c7-5-1-6(2-5)10-3-8-9-4-10/h3-6H,1-2,7H2
• InChI Key： LAKBSQAKEVSHRP-UHFFFAOYSA-N
• SMILES： C1(N)CC(N2C=NN=C2)C1

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 292.9±50.0 °C(Predicted)
• pka: 9.79±0.40(Predicted)

Additional information on 3-(4H-1,2,4-Triazol-4-yl)cyclobutanamine

Comprehensive Overview of 3-(4H-1,2,4-Triazol-4-yl)cyclobutanamine (CAS No. 1249077-19-7)

3-(4H-1,2,4-Triazol-4-yl)cyclobutanamine (CAS No. 1249077-19-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique structural combination of a cyclobutanamine backbone and a 1,2,4-triazole moiety, making it a versatile intermediate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to modulate biological activity through its heterocyclic framework.

The molecular formula of 3-(4H-1,2,4-Triazol-4-yl)cyclobutanamine is C₆H₁₀N₄, with a molecular weight of approximately 138.17 g/mol. Its structure includes a cyclobutane ring, which is known for its strained geometry, and a 1,2,4-triazole group, a common pharmacophore in medicinal chemistry. This combination enhances the compound's reactivity and binding affinity, making it valuable for designing novel therapeutic agents.

One of the key applications of 3-(4H-1,2,4-Triazol-4-yl)cyclobutanamine is in the development of small-molecule inhibitors. The 1,2,4-triazole ring is frequently employed in kinase inhibitors and antimicrobial agents due to its ability to form hydrogen bonds and interact with biological targets. Recent studies have explored its use in anticancer drug candidates, where the cyclobutanamine moiety contributes to improved metabolic stability and bioavailability.

In addition to pharmaceuticals, 3-(4H-1,2,4-Triazol-4-yl)cyclobutanamine has potential applications in agrochemicals. The triazole derivatives are known for their fungicidal and herbicidal properties, and researchers are investigating this compound as a precursor for next-generation crop protection agents. Its structural flexibility allows for modifications that can enhance efficacy while minimizing environmental impact.

The synthesis of 3-(4H-1,2,4-Triazol-4-yl)cyclobutanamine typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions have been employed to improve yield and purity. Analytical methods like HPLC and NMR spectroscopy are crucial for characterizing the compound and ensuring its quality for research and industrial use.

From a market perspective, the demand for 3-(4H-1,2,4-Triazol-4-yl)cyclobutanamine is expected to grow, driven by its applications in drug discovery and agrochemical innovation. Pharmaceutical companies are increasingly focusing on heterocyclic compounds to address unmet medical needs, while the agriculture sector seeks sustainable solutions for pest and disease management. This compound's dual utility positions it as a valuable asset in both industries.

Safety and handling of 3-(4H-1,2,4-Triazol-4-yl)cyclobutanamine require standard laboratory precautions. While it is not classified as a hazardous material, proper storage in a cool, dry environment and the use of personal protective equipment (PPE) are recommended. Researchers should consult material safety data sheets (MSDS) for detailed guidelines on handling and disposal.

In summary, 3-(4H-1,2,4-Triazol-4-yl)cyclobutanamine (CAS No. 1249077-19-7) is a promising compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and versatility make it a subject of ongoing research, particularly in the development of small-molecule therapeutics and sustainable agrochemicals. As scientific advancements continue, this compound is likely to play a pivotal role in addressing global health and agricultural challenges.